Cas no 6869-47-2 ((3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol)

(3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol structure
6869-47-2 structure
Product name:(3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol
CAS No:6869-47-2
MF:C25H44N2O2
MW:404.629067420959
CID:1730204
PubChem ID:20054951

(3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol Chemical and Physical Properties

Names and Identifiers

    • (3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol
    • (3b,4a,5a,7b)-3-(Dimethylamino)-4-methyl-5-conanine-5,7-diol
    • 3b-(Dimethylamino)-4a-methyl-5a-conanine-5,7b-diol
    • Kurcholessine
    • 3β-(Dimethylamino)-4α-methyl-5α-conanine-5,7β-diol
    • Conanine-5,7-diol, 3-(dimethylamino)-4-methyl-, (3beta,4alpha,5alpha,7beta)-
    • (3.BETA.,4.ALPHA.,5.ALPHA.,7.BETA.)-3-(DIMETHYLAMINO)-4-METHYL-5-CONANINE-5,7-DIOL
    • SCHEMBL5002310
    • (3beta,4alpha,5alpha,7beta)-3-(Dimethylamino)-4-methyl-5-conanine-5,7-diol
    • Q27272162
    • Conanine-5,7-diol, 3-(dimethylamino)-4-methyl-, (3.beta.,4.alpha.,5.alpha.,7.beta.)-
    • 6869-47-2
    • 993ECR9G0R
    • Kurcholessine [MI]
    • UNII-993ECR9G0R
    • (1S,2S,5S,6S,9R,12S,13R,16S,17R,18R,20S)-16-(dimethylamino)-6,7,13,17-tetramethyl-7-azapentacyclo[10.8.0.02,9.05,9.013,18]icosane-18,20-diol
    • (1S,2S,5S,6S,9R,12S,13R,16S,17R,18R,20S)-16-(dimethylamino)-6,7,13,17-tetramethyl-7-azapentacyclo(10.8.0.02,9.05,9.013,18)icosane-18,20-diol
    • Inchi: InChI=1S/C25H44N2O2/c1-15-20(26(4)5)10-11-23(3)18-9-12-24-14-27(6)16(2)17(24)7-8-19(24)22(18)21(28)13-25(15,23)29/h15-22,28-29H,7-14H2,1-6H3/t15-,16+,17-,18+,19+,20+,21+,22-,23-,24+,25-/m1/s1
    • InChI Key: OXOKQBJXPMVNLS-QTGGLPCTSA-N
    • SMILES: CC1C(CCC2(C1(CC(C3C2CCC45C3CCC4C(N(C5)C)C)O)O)C)N(C)C

Computed Properties

  • Exact Mass: 404.34
  • Monoisotopic Mass: 404.34
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 1
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.9A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.12
  • Melting Point: 218.5-221.5°
  • Boiling Point: 512°C at 760 mmHg
  • Flash Point: 230.2°C
  • Refractive Index: 1.574
  • Specific Rotation: D20 -4 ±2° (CHCl3), +5 ±2° (c = 0.01, abs ethanol)

(3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol Related Literature

  • L. Crombie,V. Gold,N. M. Atherton,J. N. Murrell,D. J. Millen,R. F. M. White,B. Capon,C. W. Rees,C. J. Timmons,E. S. Waight,D. Bryce-Smith,J. D. Connolly,K. H. Overton,G. W. H. Cheeseman,J. D. Hobson,J. S. Whitehurst,D. H. Hutson,D. J. Manners,T. L. V. Ulbricht Annu. Rep. Prog. Chem. 1964 61 193

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.